Cas no 2109414-74-4 (1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2))

• Product Name: 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2)
• CAS No: 2109414-74-4
• MF: C₂₁H₂₁ClN₄
• MW: 364.871243238449
• CID: 5193779
• Update Time: 2025-10-10

1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2)

• Inchi： 1S/C21H20N4.ClH/c1-2-4-21-20(3-1)16(15-24-21)9-14-23-17-5-7-18(8-6-17)25-19-10-12-22-13-11-19;/h1-8,10-13,15,23-24H,9,14H2,(H,22,25);1H
• InChI Key： GGVWULZJUROYLS-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC=CC=C12)CNC1C=CC(NC2=CC=NC=C2)=CC=1.Cl

Additional information on 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2)

Comprehensive Overview of 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2) (CAS No. 2109414-74-4)

The compound 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2) (CAS No. 2109414-74-4) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This molecule combines a benzenediamine core with indole and pyridine moieties, making it a versatile candidate for various applications. Its unique structure and properties have led to its exploration in drug discovery, particularly in targeting specific biological pathways.

One of the most intriguing aspects of this compound is its potential role in modulating neurotransmitter systems. Researchers have shown interest in its ability to interact with serotonin receptors, which are critical in regulating mood, cognition, and other neurological functions. This has sparked discussions in online forums and scientific communities, with many users searching for terms like "indole derivatives in neuroscience" or "pyridine-based compounds for CNS disorders." The compound's dual functionality, combining indole and pyridine groups, positions it as a promising scaffold for further development.

From a synthetic chemistry perspective, the preparation of 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2) involves multi-step organic reactions, including condensation and salt formation. Its hydrochloride salt form enhances solubility, a feature highly valued in pharmaceutical formulations. This aligns with current trends in drug development, where solubility and bioavailability are key concerns. Searches related to "improving drug solubility with hydrochloride salts" or "organic synthesis of indole-pyridine hybrids" reflect the growing interest in such compounds.

In addition to its pharmacological potential, this compound has also been studied for its fluorescence properties. The indole moiety, known for its fluorescent characteristics, makes it a candidate for use in bioimaging and diagnostic applications. This has led to increased online queries about "fluorescent probes for cellular imaging" and "indole-based biomarkers." Such applications highlight the compound's versatility beyond traditional drug design.

The safety and handling of 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2) are also topics of interest. While it is not classified as a hazardous material, proper laboratory practices are essential. Online discussions often include questions about "safe handling of amine derivatives" and "storage conditions for hydrochloride salts," emphasizing the need for clear guidelines in research settings.

Looking ahead, the compound's potential applications in personalized medicine and targeted therapy are areas ripe for exploration. With advancements in AI-driven drug discovery, researchers are increasingly using computational tools to predict the behavior of such molecules. This has led to a surge in searches for "AI in medicinal chemistry" and "computational modeling of indole derivatives," showcasing the intersection of technology and traditional chemistry.

In summary, 1,4-Benzenediamine, N1-[2-(1H-indol-3-yl)ethyl]-N4-4-pyridinyl-, hydrochloride (1:2) (CAS No. 2109414-74-4) represents a fascinating example of modern chemical innovation. Its diverse applications, from neuroscience to bioimaging, coupled with its synthetic accessibility, make it a valuable subject of study. As research continues, this compound is likely to remain a focal point in both academic and industrial circles, addressing some of the most pressing challenges in science and medicine today.